Cas no 1516081-14-3 ((17)\u200b-\u200b17-\u200bHydroxyandrost-\u200b5-\u200ben-\u200b3-\u200bone)
(17)\u200b-\u200b17-\u200bHydroxyandrost-\u200b5-\u200ben-\u200b3-\u200bone Chemical and Physical Properties
Names and Identifiers
-
- (17)\u200b-\u200b17-\u200bHydroxyandrost-\u200b5-\u200ben-\u200b3-\u200bone
-
- MDL: MFCD28383744
- Inchi: 1S/C8H4BrF2N/c9-6-1-2-7(10)5(3-4-12)8(6)11/h1-2H,3H2
- InChI Key: IWAMIZNQNATIKJ-UHFFFAOYSA-N
- SMILES: C1(CC#N)=C(F)C=CC(Br)=C1F
(17)\u200b-\u200b17-\u200bHydroxyandrost-\u200b5-\u200ben-\u200b3-\u200bone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H906208-10mg |
(17)\u200b-\u200b17-\u200bHydroxyandrost-\u200b5-\u200ben-\u200b3-\u200bone |
1516081-14-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H906208-50mg |
(17)\u200b-\u200b17-\u200bHydroxyandrost-\u200b5-\u200ben-\u200b3-\u200bone |
1516081-14-3 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | H906208-100mg |
(17)\u200b-\u200b17-\u200bHydroxyandrost-\u200b5-\u200ben-\u200b3-\u200bone |
1516081-14-3 | 100mg |
$ 320.00 | 2022-06-04 | ||
| Apollo Scientific | PC303447-1g |
3-Bromo-2,6-difluorophenylacetonitrile |
1516081-14-3 | 1g |
£140.00 | 2025-02-21 | ||
| Apollo Scientific | PC303447-5g |
3-Bromo-2,6-difluorophenylacetonitrile |
1516081-14-3 | 5g |
£680.00 | 2025-02-21 | ||
| eNovation Chemicals LLC | D556050-1g |
2-(3-Bromo-2,6-difluorophenyl)acetonitrile |
1516081-14-3 | 95% | 1g |
$560 | 2024-05-23 | |
| eNovation Chemicals LLC | D556050-5g |
2-(3-Bromo-2,6-difluorophenyl)acetonitrile |
1516081-14-3 | 95% | 5g |
$1395 | 2024-05-23 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00849902-1g |
2-(3-Bromo-2,6-difluorophenyl)acetonitrile |
1516081-14-3 | 95% | 1g |
¥6214.0 | 2023-04-01 | |
| Enamine | EN300-200175-0.05g |
2-(3-bromo-2,6-difluorophenyl)acetonitrile |
1516081-14-3 | 90% | 0.05g |
$182.0 | 2023-09-16 | |
| Enamine | EN300-200175-0.1g |
2-(3-bromo-2,6-difluorophenyl)acetonitrile |
1516081-14-3 | 90% | 0.1g |
$272.0 | 2023-09-16 |
(17)\u200b-\u200b17-\u200bHydroxyandrost-\u200b5-\u200ben-\u200b3-\u200bone Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (17)\u200b-\u200b17-\u200bHydroxyandrost-\u200b5-\u200ben-\u200b3-\u200bone
Professional Introduction to (17)-Hydroxyandrost-5-en-3-one (CAS No. 1516081-14-3)
(17)-Hydroxyandrost-5-en-3-one, with the CAS number 1516081-14-3, is a significant compound in the field of pharmaceutical chemistry and endocrinology. This compound belongs to the class of androgens, specifically a steroid hormone, and has garnered considerable attention due to its potential biological activities and therapeutic applications. The structural framework of this molecule, featuring a hydroxyl group at the 17th carbon position and a double bond between carbons 5 and 6, contributes to its unique pharmacological properties.
The chemical structure of (17)-Hydroxyandrost-5-en-3-one can be described as a derivative of testosterone, with modifications that enhance its bioavailability and target specificity. The presence of the hydroxyl group at the 17β position is particularly noteworthy, as it influences the compound's metabolic pathways and interactions with biological receptors. This modification is often employed in steroid chemistry to improve oral bioavailability and reduce liver metabolism, making it a valuable candidate for drug development.
In recent years, research on (17)-Hydroxyandrost-5-en-3-one has expanded significantly, with studies focusing on its role in modulating endocrine functions and potential applications in treating various medical conditions. One of the most promising areas of research is its use in addressing hormonal imbalances and related disorders. The compound's ability to interact with androgen receptors suggests it may have therapeutic benefits in conditions such as hypogonadism, where natural testosterone levels are insufficient.
Moreover, the pharmacological profile of (17)-Hydroxyandrost-5-en-3-one has been explored in the context of muscle wasting and osteoporosis. Studies indicate that this compound may stimulate protein synthesis and bone formation, making it a potential candidate for treating muscle atrophy and bone density loss. The mechanism by which it achieves these effects likely involves activation of anabolic pathways and modulation of growth factor expression.
The synthesis of (17)-Hydroxyandrost-5-en-3-one is a complex process that requires precise control over reaction conditions and intermediates. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as stereoselective hydrogenation and enzymatic hydroxylation are often employed to achieve the desired structural configuration.
Recent advancements in analytical chemistry have enabled more accurate characterization of (17)-Hydroxyandrost-5-en-3-one. Techniques like high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into the compound's structure, purity, and stability. These analytical methods are crucial for ensuring the quality and consistency of pharmaceutical-grade material.
The biological activity of (17)-Hydroxyandrost-5-en-3-one has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its efficacy in models of hormonal disorders, suggesting potential clinical applications. However, further research is needed to fully understand its safety profile and optimal dosing regimens. Long-term studies are essential to assess any potential side effects or interactions with other medications.
In conclusion, (17)-Hydroxyandrost-5-en-3-one (CAS No. 1516081-14-3) is a compound with significant therapeutic potential in endocrinology and pharmacology. Its unique structural features and biological activities make it a valuable subject for ongoing research. As our understanding of steroid chemistry continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various medical conditions.
1516081-14-3 ((17)\u200b-\u200b17-\u200bHydroxyandrost-\u200b5-\u200ben-\u200b3-\u200bone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)